Cas no 951885-28-2 (5-(3-Nitrophenyl)oxazole-4-carboxylic acid)

• Product Name: 5-(3-Nitrophenyl)oxazole-4-carboxylic acid
• CAS No: 951885-28-2
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• MDL: MFCD09800992
• CID: 821283
• PubChem ID: 26370060
• Update Time: 2025-11-02

5-(3-Nitrophenyl)oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Nitrophenyl)oxazole-4-carboxylic acid
• 5-(3-nitrophenyl)-1,3-oxazole-4-carboxylic acid
• DTXSID80650062
• 951885-28-2
• CS-0205644
• 5-(3-Nitrophenyl)oxazole-4-carboxylicacid
• PS-10432
• MFCD09800992
• AKOS010901541
• BNB88528
• 5-(3-Nitro-phenyl)-oxazole-4-carboxylic acid

• MDL： MFCD09800992
• Inchi： 1S/C10H6N2O5/c13-10(14)8-9(17-5-11-8)6-2-1-3-7(4-6)12(15)16/h1-5H,(H,13,14)
• InChI Key： TXIIRMPKHMVIGN-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.02800
• Monoisotopic Mass: 234.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 438.0±35.0 °C at 760 mmHg
• Flash Point: 218.7±25.9 °C
• PSA: 109.15000
• LogP: 2.47120
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(3-Nitrophenyl)oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(3-Nitrophenyl)oxazole-4-carboxylic acid

5-(3-Nitrophenyl)oxazole-4-carboxylic Acid: A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, 5-(3-Nitrophenyl)oxazole-4-carboxylic acid (CAS 951885-28-2) has emerged as a valuable synthetic intermediate with diverse applications. This nitrophenyl-substituted oxazole derivative combines the unique electronic properties of both nitro and carboxylic acid functional groups, making it particularly useful in pharmaceutical research and materials science. With the increasing demand for novel heterocyclic compounds in drug discovery, this oxazole carboxylic acid derivative has gained significant attention from researchers worldwide.

The molecular structure of 5-(3-Nitrophenyl)oxazole-4-carboxylic acid features an oxazole ring substituted at the 4-position with a carboxylic acid group and at the 5-position with a 3-nitrophenyl moiety. This particular arrangement creates interesting electronic effects that influence its reactivity and potential applications. The presence of both electron-withdrawing groups (nitro and carboxylic acid) makes this compound an excellent candidate for various cross-coupling reactions and heterocyclic transformations, which are currently hot topics in synthetic organic chemistry.

Recent studies have highlighted the importance of nitro-substituted heterocycles like 5-(3-Nitrophenyl)oxazole-4-carboxylic acid in medicinal chemistry. The nitro group serves as a versatile handle for further functionalization, allowing the synthesis of various amine derivatives through reduction. This property is particularly valuable in the development of small molecule therapeutics, where structural diversity is crucial for optimizing biological activity. The compound's carboxylic acid functionality further enhances its utility by enabling easy conjugation to other molecular scaffolds.

In materials science applications, 5-(3-Nitrophenyl)oxazole-4-carboxylic acid has shown promise as a building block for organic electronic materials. The electron-deficient nature of the nitrophenyl group, combined with the oxazole core, creates interesting optoelectronic properties that researchers are exploring for potential use in organic light-emitting diodes (OLEDs) and organic photovoltaic devices. These applications align perfectly with current industry trends toward sustainable and energy-efficient materials.

The synthesis of 5-(3-Nitrophenyl)oxazole-4-carboxylic acid typically involves the condensation of appropriate precursors under controlled conditions. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable synthesis in chemical research. Researchers are particularly interested in developing more efficient routes to this compound, as evidenced by numerous recent publications and patent applications.

From a commercial perspective, the demand for functionalized oxazole derivatives like 5-(3-Nitrophenyl)oxazole-4-carboxylic acid has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking high-quality samples of this compound for their drug discovery programs. The global market for such specialty chemicals is expected to grow significantly in the coming years, driven by advancements in precision medicine and targeted drug delivery technologies.

Quality control of 5-(3-Nitrophenyl)oxazole-4-carboxylic acid is typically performed using advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research and development applications. Recent improvements in analytical technology have made it easier to characterize and quantify such complex heterocyclic compounds.

Storage and handling of 5-(3-Nitrophenyl)oxazole-4-carboxylic acid require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain its stability. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with any chemical substance, in line with current occupational health and safety standards.

Future research directions for 5-(3-Nitrophenyl)oxazole-4-carboxylic acid include exploring its potential as a precursor for metal-organic frameworks (MOFs) and investigating its biological activity profile. The compound's unique structural features make it an interesting candidate for these emerging applications. Additionally, researchers are investigating its use in click chemistry reactions and as a ligand in catalytic systems, areas that have seen tremendous growth in recent years.

For researchers interested in obtaining 5-(3-Nitrophenyl)oxazole-4-carboxylic acid, several specialty chemical suppliers offer this compound in various quantities and purity grades. When selecting a supplier, it's important to consider factors such as certificate of analysis, batch-to-batch consistency, and technical support availability. The compound's CAS number (951885-28-2) serves as a unique identifier for precise ordering and regulatory compliance purposes.

In conclusion, 5-(3-Nitrophenyl)oxazole-4-carboxylic acid represents an important class of nitrogen-containing heterocycles with wide-ranging applications in both pharmaceutical and materials science research. Its unique combination of functional groups and versatile reactivity make it a valuable tool for synthetic chemists working at the forefront of their fields. As research into functionalized heterocycles continues to expand, the significance of compounds like this is likely to grow even further in the coming years.